5-fluoro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride
Overview
Description
5-fluoro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride is a chemical compound with the CAS Number: 1446478-68-7 . It has a molecular weight of 278.61 and its IUPAC name is 5-fluoro-2-(trifluoromethoxy)benzenesulfonyl chloride .
Synthesis Analysis
The synthesis of compounds similar to 5-fluoro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride often involves the nucleophilic attack of the carbon-sulfur bond on a positively charged halogen . This makes the subsequent nucleophilic substitution by a fluoride possible . For instance, (Trifluoromethoxy)benzene can be prepared from 4-chloro-1-(trifluoromethoxy)benzene via hydrogenolysis .Molecular Structure Analysis
The InChI code for 5-fluoro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride is 1S/C7H3ClF4O3S/c8-16(13,14)6-3-4(9)1-2-5(6)15-7(10,11)12/h1-3H . This code provides a unique representation of the molecule’s structure.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride involves the introduction of a sulfonyl chloride group onto a fluorinated benzene ring. This can be achieved through a series of reactions starting with a commercially available starting material.", "Starting Materials": ["4-fluoro-2-(trifluoromethoxy)benzoic acid", "thionyl chloride", "DMF", "triethylamine", "dichloromethane"], "Reaction": ["1. Dissolve 4-fluoro-2-(trifluoromethoxy)benzoic acid in DMF and add triethylamine.", "2. Slowly add thionyl chloride dropwise to the reaction mixture while stirring at room temperature.", "3. Heat the reaction mixture to reflux for 2 hours.", "4. Cool the reaction mixture to room temperature and add dichloromethane.", "5. Wash the organic layer with water and brine.", "6. Dry the organic layer over anhydrous sodium sulfate.", "7. Concentrate the organic layer under reduced pressure to obtain 5-fluoro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride as a white solid."] } | |
CAS RN |
1446478-68-7 |
Product Name |
5-fluoro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride |
Molecular Formula |
C7H3ClF4O3S |
Molecular Weight |
278.6 |
Purity |
95 |
Origin of Product |
United States |
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